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Compound of Interest

Compound Name: PF-4136309

Cat. No.: B610031 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of PF-4136309, a potent and selective CCR2

antagonist used in research. Adherence to these procedures is critical for minimizing exposure

risks and ensuring environmental safety.

Immediate Safety and Handling
Before handling PF-4136309, it is crucial for all personnel to be thoroughly trained on its

potential hazards and the correct use of personal protective equipment (PPE). As with many

research chemicals, PF-4136309 may have harmful effects and should be handled with care in

a designated and properly ventilated area, such as a chemical fume hood.

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling PF-4136309:
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PPE Category Item Specification

Eye Protection Safety Glasses/Goggles
ANSI Z87.1 certified, with side

shields

Hand Protection Gloves
Chemically resistant (e.g.,

nitrile), inspected before use

Body Protection Laboratory Coat Long-sleeved, fully buttoned

Respiratory Respirator

Use if indicated by a risk

assessment or the Safety Data

Sheet (SDS)

Step-by-Step Disposal Guide
The disposal of PF-4136309 and any contaminated materials must be managed in accordance

with institutional and regulatory guidelines. Never dispose of this chemical down the drain or in

regular trash.

Waste Collection: All waste materials contaminated with PF-4136309, including unused

compound, contaminated labware, gloves, and spill cleanup materials, must be collected in a

designated, leak-proof hazardous waste container. A compatible container, often plastic,

should be used. It is important not to mix incompatible wastes; for example, halogenated and

non-halogenated solvent wastes should be kept separate.[1]

Labeling: The waste container must be clearly labeled with a "Hazardous Waste" label as

soon as the first item of waste is added.[1] The label should identify the contents, including

the name "PF-4136309," and any other components of the waste stream.

Storage: The sealed hazardous waste container should be stored in a designated satellite

accumulation area that is at or near the point of generation. The container must be kept

securely closed except when adding waste. The storage area should have secondary

containment to prevent spills from reaching drains.[1]

Disposal of Empty Containers: Containers that held PF-4136309 are considered hazardous

waste unless properly decontaminated. For containers of highly toxic chemicals, the first

three rinses must be collected as hazardous waste.[1] This rinseate should be added to the
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appropriate hazardous waste container. After thorough rinsing and air-drying, the original

label on the container should be obliterated or removed before it is disposed of as regular

solid waste.[1]

Requesting Pickup: Once the waste container is full, without being overfilled, or has been in

storage for the maximum allowed time (often up to 12 months), a pickup should be arranged

with your institution's Environmental Health and Safety (EHS) department.[1]
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PF-4136309 Handling and Use

Waste Generation

Waste Collection and Storage

Final Disposal

Handle PF-4136309 in Fume Hood with Appropriate PPE

Use in Experiment Accidental Spill

Unused PF-4136309 Contaminated Labware (gloves, tips, etc.) Spill Cleanup Materials

Collect in Labeled, Compatible Hazardous Waste Container

Store in Designated Satellite Accumulation Area with Secondary Containment

Request Pickup by Environmental Health & Safety (EHS)

Proper Disposal by Licensed Facility
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PF-4136309 Disposal Workflow
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A summary of key data for PF-4136309 is provided below for easy reference.

Property Value

Molecular Formula C₂₉H₃₁F₃N₆O₃

Molecular Weight 568.59 g/mol

CAS Number 1341224-83-6

Appearance Crystalline solid

Solubility DMSO: ≥ 50 mg/mL (87.94 mM)

Storage (Powder) -20°C for 3 years, 4°C for 2 years

Storage (In solvent) -80°C for 6 months, -20°C for 1 month

Data sourced from product information sheets.[2]

Experimental Protocols
While specific experimental protocols for the disposal of PF-4136309 are not detailed in the

provided search results, the general procedure for handling hazardous chemical waste from a

laboratory setting is the established and required protocol. The key steps outlined above—

segregation, labeling, safe storage, and professional disposal—form the basis of this protocol.

Always consult your institution's specific guidelines and the Safety Data Sheet (SDS) for PF-
4136309 for the most accurate and detailed information. The SDS for PF-4136309 can be

obtained from the supplier.[3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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